2-fluorobenzyl 4-(dimethylamino)benzoate

• IUPAC Name: (2-fluorophenyl)methyl 4-(dimethylamino)benzoate
• InChI: InChI=1S/C16H16FNO2/c1-18(2)14-9-7-12(8-10-14)16(19)20-11-13-5-3-4-6-15(13)17/h3-10H,11H2,1-2H3
• InChI Key: UWIWKXQSTSPCSQ-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C(=O)OCC2=CC=CC=C2F
• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.30 g/mol

Description

2-Fluorobenzyl 4-(dimethylamino)benzoate is a fluorinated aromatic ester featuring a dimethylamino group at the para position of the benzoate moiety and a 2-fluorobenzyl ester group.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-fluorobenzyl 4-(dimethylamino)benzoate typically involves the esterification of 4-(dimethylamino)benzoic acid with 2-fluorobenzyl alcohol. The reaction is usually carried out in the presence of a dehydrating agent such as dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) to facilitate the esterification process .

Industrial Production Methods

Industrial production methods for this compound may involve similar esterification reactions but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

2-fluorobenzyl 4-(dimethylamino)benzoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the ester group to an alcohol or other reduced forms.

Substitution: The fluorine atom in the benzyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

2-fluorobenzyl 4-(dimethylamino)benzoate has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be employed in the study of enzyme interactions and as a probe in biochemical assays.

Industry: It is utilized in the production of materials with specific properties, such as UV-curing coatings and inks.

Mechanism of Action

The mechanism of action of 2-fluorobenzyl 4-(dimethylamino)benzoate involves its interaction with molecular targets through its functional groups. The ester group can undergo hydrolysis to release the active components, while the fluorobenzyl and dimethylamino groups can participate in various biochemical interactions. These interactions can affect molecular pathways and cellular processes, making the compound useful in research and industrial applications.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis highlight key differences between 2-fluorobenzyl 4-(dimethylamino)benzoate and analogous compounds, focusing on structural features, reactivity, and applications.

Table 1: Comparative Analysis of Dimethylamino Benzoate Derivatives

Compound Name	Substituents/Modifications	Molecular Weight	Reactivity (Degree of Conversion)*	Physical State	Key Applications/Notes
2-Fluorobenzyl 4-(dimethylamino)benzoate	2-fluorobenzyl ester, para-dimethylamino	~287.3†	Not reported	Likely solid‡	Potential co-initiator in resins
Ethyl 4-(dimethylamino)benzoate	Ethyl ester, para-dimethylamino	207.2	High (~85% in resins)	Liquid/Oil	Resin cement co-initiator
Phenyl 4-(dimethylamino)benzoate	Phenyl ester, para-dimethylamino	241.3	Not reported	Solid	Commercial reagent
2-(Dimethylamino)ethyl 4-(butyl(trifluoromethyl)amino)benzoate	Trifluoromethyl-butyl amino, ethyl ester	351.3	High (97% yield in synthesis)	Yellow liquid	Catalytic intermediates
Methyl 4-(dimethylamino)-2-(2-ethoxy-2-oxoethoxy)benzoate	Ethoxy-oxoethoxy, methyl ester	281.3	Not reported	Not specified	Lab reagent

Notes:

• Reactivity: Ethyl 4-(dimethylamino)benzoate exhibits superior reactivity in resin polymerization compared to 2-(dimethylamino)ethyl methacrylate, achieving higher degrees of conversion (~85%) .
• Structural Effects: Ester Group: Ethyl and methyl esters (e.g., ) generally lower molecular weight and increase volatility compared to bulkier benzyl or phenyl esters. Fluorine Substitution: The 2-fluorobenzyl group in the target compound may improve thermal stability or alter solubility compared to non-fluorinated analogs (e.g., phenyl 4-(dimethylamino)benzoate) . Amino Modifications: Trifluoromethyl-butyl substitution () introduces strong electron-withdrawing effects, enhancing synthetic yields (97%) but complicating purification.

Key Findings from Research:

Resin Chemistry: Ethyl 4-(dimethylamino)benzoate outperforms 2-(dimethylamino)ethyl methacrylate in resin cements, achieving higher conversion rates and better mechanical properties. The dimethylamino group likely accelerates free-radical initiation, while the ester group modulates solubility .

Synthetic Accessibility: Bulky substituents (e.g., 2-fluorobenzyl) may reduce reaction yields compared to simpler esters like ethyl or methyl, as seen in ’s synthesis of 4-[4-(dimethylamino)benzyl]benzoate (white solid, multi-step purification) .

Spectroscopic Signatures: In 2-(dimethylamino)ethyl 4-(butyl(trifluoromethyl)amino)benzoate, the trifluoromethyl group produces distinct ¹⁹F NMR signals at δ -56.7 ppm, whereas fluorine in the target compound’s benzyl group would likely resonate at higher fields .